Cas no 1805039-29-5 (Methyl 3-chloromethyl-2-cyano-6-methylbenzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-6-methylbenzoate
• CAS No: 1805039-29-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4953605
• Update Time: 2025-10-22

Methyl 3-chloromethyl-2-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-6-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-7-3-4-8(5-12)9(6-13)10(7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： USJXZPHJRLCVMF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C)=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-2-cyano-6-methylbenzoate

Comprehensive Overview of Methyl 3-chloromethyl-2-cyano-6-methylbenzoate (CAS No. 1805039-29-5)

Methyl 3-chloromethyl-2-cyano-6-methylbenzoate (CAS No. 1805039-29-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its chloromethyl and cyano functional groups, is widely utilized in the development of advanced materials and bioactive molecules. Its unique molecular structure makes it a valuable building block for researchers focusing on heterocyclic chemistry and drug discovery.

In recent years, the demand for Methyl 3-chloromethyl-2-cyano-6-methylbenzoate has surged due to its role in synthesizing high-performance agrochemicals and pharmaceutical intermediates. With the growing emphasis on sustainable chemistry, this compound is often explored for its potential in green synthesis methodologies. Researchers are particularly interested in its reactivity patterns, which enable the construction of complex molecular frameworks with high efficiency.

The compound's CAS No. 1805039-29-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical research. Users often inquire about its synthetic routes, safety data, and applications in catalysis. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques has become a hot topic, aligning with the industry's shift toward process intensification and reduced environmental impact.

From a structural perspective, the presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups in Methyl 3-chloromethyl-2-cyano-6-methylbenzoate offers intriguing possibilities for regioselective functionalization. This property is highly sought after in the design of small-molecule inhibitors and ligands for metal-organic frameworks (MOFs). The compound's versatility is further highlighted by its use in peptide coupling reactions and polymer chemistry.

As the scientific community continues to explore innovative synthetic strategies, Methyl 3-chloromethyl-2-cyano-6-methylbenzoate remains a focal point for studies on molecular diversity and structure-activity relationships (SAR). Its applications extend to material science, where it serves as a precursor for functionalized polymers and advanced coatings. The compound's stability under various reaction conditions also makes it a reliable candidate for high-throughput screening in drug development.

In conclusion, Methyl 3-chloromethyl-2-cyano-6-methylbenzoate (CAS No. 1805039-29-5) exemplifies the intersection of fundamental research and industrial application. Its multifaceted utility underscores its importance in contemporary chemistry, addressing key challenges in sustainable synthesis and molecular design. For researchers and manufacturers alike, this compound represents a critical tool in the pursuit of next-generation chemical solutions.